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FAQ: Propargite Resistance in Spider Mites

Q1: What is the known resistance status of spider mites to propargite? Spider mites are well-known for

their capacity to develop resistance to many classes of miticides, including propargite [1]. Resistance has

been recorded in several key pest species across the globe [2]. The following table summarizes specific

species with documented cases of propargite resistance.

Resistant Spider Mite Species Geographic Documentation

European red mite (Panonychus ulmi) New Zealand [1]

Two-spotted spider mite (Tetranychus urticae) New Zealand, Overseas [1]

Tetranychus pacificus Overseas [2]

Tetranychus turkestani Overseas [2]

Oligonychus pratensis Overseas [2]

Q2: What is propargite's mode of action and resistance classification? Propargite is a non-systemic

acaricide with contact action [2]. Its primary mode of action is the inhibition of mitochondrial oxidative

phosphorylation, specifically as an inhibitor of mitochondrial ATP synthase [2]. According to the
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Insecticide Resistance Action Committee (IRAC), it is classified as belonging to Mode of Action Group

12C [2].

Q3: What is the core strategy for managing propargite resistance? The core strategy is Integrated Pest

Management (IPM). This approach combines chemical and non-chemical tools to control mite populations

and reduce selection pressure for resistance [3] [1]. Key principles include:

Chemical Diversity: Avoid exclusive reliance on propargite. Rotate or mix with miticides from

different, non-cross-resistant IRAC groups [1].
Application Limits: Do not make more than three applications of propargite per crop per year to

avoid excessive repeated use [1].
Biological Conservation: Foster populations of natural predators. The use of broad-spectrum

insecticides can harm beneficial species, leading to mite outbreaks [3] [1].

Q4: Which beneficial insects are important for spider mite biological control? Conserving these natural

enemies is a critical component of resistance management. The following table lists key biocontrol agents.

Beneficial Organism Target Pest Application Context

Phytoseiulus
persimilis

Two-spotted spider mite

(TSM)

Greenhouses, strawberries, ornamentals [1]

Typhlodromus pyri European red mite (ERM),

TSM

Pipfruit (e.g., apples, pears) in IFP programs

[1]

Six-spotted thrips Spider mites Various crops (e.g., almonds, vineyards) [3]

Q5: What are the registered alternative miticides with different modes of action? Rotating with

miticides from different IRAC groups is essential. The table below lists examples, but you must always

check local regulations and labels for current registrations.

Active
Ingredient

IRAC
Group

Example Activity
Against

Example Crops

Abamectin 6 ERM, TSM Apples, strawberries, ornamentals [1]

Clofentezine 10A ERM, TSM Pipfruit, citrus, berries [1]
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Active
Ingredient

IRAC
Group

Example Activity
Against

Example Crops

Etoxazole 10B ERM, TSM Avocadoes, pipfruit [1]

Fenpyroximate 21A ERM, TSM Pipfruit [1]

Mineral Oils - ERM, TSM Various (dormant and summer use)

[1]

Experimental Guide: Resistance Monitoring &
Bioassays

A key step in resistance management is actively monitoring mite populations for changes in susceptibility.

Here is a generalized experimental workflow you can adapt.
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Standardized Leaf-Dip Bioassay Protocol

This is a widely used method for assessing mite susceptibility to acaricides.

Mite Collection & Acclimation: Collect mites from the field population of concern. Establish and
maintain them on suitable host plants (e.g., bean leaves) in a controlled environment chamber for at

least one generation before the assay [4].
Preparation of Concentrations: Prepare a series of graded concentrations of propargite (e.g.,

100%, 10%, 1%, 0.1% of the recommended field rate) using an appropriate solvent and water. A
water-only treatment serves as the control.

Treatment of Leaf Disks: Cut uniform leaf disks from the host plant. Dip each disk into its assigned
test solution for a standardized time (e.g., 10 seconds). Allow them to air dry completely [4].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s588211?utm_src=pdf-body-img
https://www.mdpi.com/2073-4395/15/7/1622
https://www.smolecule.com/products/s588211?utm_src=pdf-body
https://www.mdpi.com/2073-4395/15/7/1622
https://www.smolecule.com/products/s588211?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Exposure of Mites: Transfer a fixed number of adult female mites (e.g., 20-25) onto each treated leaf

disk. The disks should be placed on a non-absorbent cotton bed in a Petri dish to maintain turgor
without allowing mites to escape.

Incubation & Data Collection: Place the assays in a controlled environment (e.g., 26 ± 1°C, 14h
photoperiod) [4]. Record mite mortality after a predetermined period (e.g., 24, 48, and 72 hours). A

mite is considered dead if it shows no movement when gently prodded with a fine brush.
Data Analysis: Correct mortality data for control group deaths (using Abbott's formula if necessary).

Use statistical software (e.g., R, PoloPlus) to perform probit or logit analysis and calculate the median
lethal concentration (LC50). The Resistance Ratio (RR) is calculated as RR = LC50 (field

population) / LC50 (susceptible reference strain).

Troubleshooting Common Experimental Issues

Problem: Inconsistent mortality results between bioassay replicates.

Potential Cause 1: Inconsistent mite age or health. Standardize your protocol by using only adult

female mites of a similar age (e.g., 3-5 days post-emergence) from a well-maintained lab colony.
Potential Cause 2: Poor treatment coverage or uneven drying. Ensure leaf disks are dipped

uniformly and for the same duration. Allow them to dry completely in a consistent manner before
introducing mites.

Problem: Control mortality is unacceptably high (>10%).

Potential Cause 1: Physical damage to mites during transfer. Use a fine, soft-hair brush and
practice gentle handling techniques.

Potential Cause 2: Poor leaf disk quality. Use young, tender leaves from healthy plants. Ensure the
setup provides adequate humidity so mites do not desiccate, without creating free water that can

drown them.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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